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molecular formula C7H5BrN2 B1267429 3-Bromoimidazo[1,2-a]pyridine CAS No. 4926-47-0

3-Bromoimidazo[1,2-a]pyridine

Cat. No. B1267429
M. Wt: 197.03 g/mol
InChI Key: APYSHMNJHJRIDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09029533B2

Procedure details

To 3-bromoimidazo[1,2-a]pyridine (5 g, 0.0254 mol) in acetonitrile (50 mL) in a sealed tube was added bis(triphenylphosphine) palladium(II) dichloride (0.445 g, 0.634 mmol), CuI (0.17 g, 0.89 mmol), dicyclohexylamine (5.6 mL, 0.028 mol) and ethynyltrimethylsilane (7.2 mL, 0.051 mol). The solution was purged with argon for 15 minutes, sealed and heated at 80° C. for 3 h. At this point the HPLC did not show any starting bromide. The solvents were concentrated and to the residue was added water and dichloromethane (25 mL each). The organic layer was separated and the aqueous layer was repeatedly extracted with dichloromethane (3×20 mL). The combined extracts were dried (Na2SO4), and concentrated (Rf, 0.47 in 1/1 hexanes/ethyl acetate). The resulting residue was dissolved in THF (100 mL) and treated with tetrabutyl ammonium fluoride monohydrate (8.3 g, 0.032 mol) in water (5 mL) and the mixture was stirred at rt for 2 h. The solvents were concentrated and the resuting residue was partitioned between water (25 mL) and dichloromethane (150 mL). The aquesous layer was extracted with dichloromethane (2×30 mL). The combined extracts were dried (Na2SO4), and concentrated. The resulting residue was purified by combiflash on silica gel using hexanes/ethyl acetate. The desired product was eluted with 50/50 hexane/ethyl acetate and isolted as an off-white solid: MS (M+H)+200.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
5.6 mL
Type
reactant
Reaction Step One
Quantity
7.2 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
bis(triphenylphosphine) palladium(II) dichloride
Quantity
0.445 g
Type
catalyst
Reaction Step One
Name
CuI
Quantity
0.17 g
Type
catalyst
Reaction Step One
Quantity
8.3 g
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Two

Identifiers

REACTION_CXSMILES
Br[C:2]1[N:6]2[CH:7]=[CH:8][CH:9]=[CH:10][C:5]2=[N:4][CH:3]=1.[CH:11]1(NC2CCCCC2)CCCC[CH2:12]1.C([Si](C)(C)C)#C.O.[F-].C([N+](CCCC)(CCCC)CCCC)CCC>C(#N)C.O.[Pd](Cl)Cl.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[Cu]I>[C:11]([C:2]1[N:6]2[CH:7]=[CH:8][CH:9]=[CH:10][C:5]2=[N:4][CH:3]=1)#[CH:12] |f:3.4.5,8.9.10|

Inputs

Step One
Name
Quantity
5 g
Type
reactant
Smiles
BrC1=CN=C2N1C=CC=C2
Name
Quantity
5.6 mL
Type
reactant
Smiles
C1(CCCCC1)NC1CCCCC1
Name
Quantity
7.2 mL
Type
reactant
Smiles
C(#C)[Si](C)(C)C
Name
Quantity
50 mL
Type
solvent
Smiles
C(C)#N
Name
bis(triphenylphosphine) palladium(II) dichloride
Quantity
0.445 g
Type
catalyst
Smiles
[Pd](Cl)Cl.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1.C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
CuI
Quantity
0.17 g
Type
catalyst
Smiles
[Cu]I
Step Two
Name
Quantity
8.3 g
Type
reactant
Smiles
O.[F-].C(CCC)[N+](CCCC)(CCCC)CCCC
Name
Quantity
5 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at rt for 2 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solution was purged with argon for 15 minutes
Duration
15 min
CUSTOM
Type
CUSTOM
Details
sealed
CONCENTRATION
Type
CONCENTRATION
Details
The solvents were concentrated and to the residue
ADDITION
Type
ADDITION
Details
was added water and dichloromethane (25 mL each)
CUSTOM
Type
CUSTOM
Details
The organic layer was separated
EXTRACTION
Type
EXTRACTION
Details
the aqueous layer was repeatedly extracted with dichloromethane (3×20 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined extracts were dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated (Rf, 0.47 in 1/1 hexanes/ethyl acetate)
DISSOLUTION
Type
DISSOLUTION
Details
The resulting residue was dissolved in THF (100 mL)
CONCENTRATION
Type
CONCENTRATION
Details
The solvents were concentrated
CUSTOM
Type
CUSTOM
Details
the resuting residue was partitioned between water (25 mL) and dichloromethane (150 mL)
EXTRACTION
Type
EXTRACTION
Details
The aquesous layer was extracted with dichloromethane (2×30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The combined extracts were dried (Na2SO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The resulting residue was purified by combiflash on silica gel
WASH
Type
WASH
Details
The desired product was eluted with 50/50 hexane/ethyl acetate

Outcomes

Product
Details
Reaction Time
2 h
Name
Type
Smiles
C(#C)C1=CN=C2N1C=CC=C2

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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